Cas no 51843-22-2 (1-(5-methoxy-1H-indol-3-yl)ethanone)

1-(5-Methoxy-1H-indol-3-yl)ethanone is a substituted indole derivative featuring a methoxy group at the 5-position and an acetyl group at the 3-position of the indole core. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its structural framework is conducive to further functionalization, making it useful for developing indole-based scaffolds in medicinal chemistry. The methoxy substituent enhances solubility and influences electronic properties, while the acetyl group provides a reactive site for derivatization. This compound is typically handled under controlled conditions due to its sensitivity. High-purity grades are available for research applications requiring precise chemical properties.
1-(5-methoxy-1H-indol-3-yl)ethanone structure
51843-22-2 structure
Product Name:1-(5-methoxy-1H-indol-3-yl)ethanone
CAS No:51843-22-2
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD09038054
CID:366731
PubChem ID:19842339
Update Time:2025-05-27

1-(5-methoxy-1H-indol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(5-methoxy-1H-indol-3-yl)-
    • 1-(5- METHOXY-1H-INDOL-3-YL)ETHANONE
    • 1-(5-Methoxy-1H-indol-3-yl)-ethanone
    • 3-ACETYL-5-METHOXYINDOLE
    • 3-acetyl-5-methoxy-1H-indole
    • 3-Acetyl-5-methoxy-indol
    • 5-methoxy-3-acetylindole
    • AKOS005171669
    • FT-0655695
    • EN300-78141
    • F53502
    • SY186791
    • DTXSID10600510
    • 1-(5-methoxy-1H-indol-3-yl)ethanone
    • 51843-22-2
    • LS-02853
    • CS-0217574
    • A828810
    • MFCD09038054
    • SCHEMBL2834218
    • 1-(5-Methoxy-1H-indol-3-yl)ethanone, AldrichCPR
    • Z382706504
    • 1-(5-Methoxy-1H-indol-3-yl)ethan-1-one
    • STK504701
    • ALBB-007671
    • MDL： MFCD09038054
    • Inchi： 1S/C11H11NO2/c1-7(13)10-6-12-11-4-3-8(14-2)5-9(10)11/h3-6,12H,1-2H3
    • InChI Key： LHPUQMRYWUQVNA-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC2=C(C=1)C(C(C)=O)=CN2

Computed Properties

  • Exact Mass: 189.07900
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • Density: 1.202
  • Melting Point: 286 ºC
  • PSA: 42.09000
  • LogP: 2.37910

1-(5-methoxy-1H-indol-3-yl)ethanone Security Information

  • HazardClass：IRRITANT

1-(5-methoxy-1H-indol-3-yl)ethanone Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(5-methoxy-1H-indol-3-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
038810-500mg
1-(5-Methoxy-1H-indol-3-yl)ethanone
 51843-22-2
500mg
 2047.0CNY 2021-07-05
Matrix Scientific
038810-500mg
1-(5-Methoxy-1H-indol-3-yl)ethanone
 51843-22-2
500mg
 $126.00 2023-09-09
TRC
M342418-25mg
1-(5-methoxy-1H-indol-3-yl)ethanone
 51843-22-2
25mg
 $ 50.00 2022-06-03
TRC
M342418-50mg
1-(5-methoxy-1H-indol-3-yl)ethanone
 51843-22-2
50mg
 $ 70.00 2022-06-03
TRC
M342418-250mg
1-(5-methoxy-1H-indol-3-yl)ethanone
 51843-22-2
250mg
 $ 295.00 2022-06-03
Chemenu
CM231213-5g
1-(5-Methoxy-1H-indol-3-yl)ethanone
 51843-22-2 95%+
5g
 $497 2021-08-04
Apollo Scientific
OR913382-1g
1-(5-Methoxy-1H-indol-3-yl)ethanone
 51843-22-2 95%
1g
 £435.00 2023-09-02
abcr
AB406687-500 mg
1-(5-Methoxy-1H-indol-3-yl)ethanone; 95%
 51843-22-2
500MG
 €195.40 2022-03-02
abcr
AB406687-1 g
1-(5-Methoxy-1H-indol-3-yl)ethanone; 95%
 51843-22-2
1g
 €239.00 2023-04-25
abcr
AB406687-5 g
1-(5-Methoxy-1H-indol-3-yl)ethanone; 95%
 51843-22-2
5g
 €656.50 2023-04-25

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